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Compound of Interest

Compound Name: Disperse Red 191

CAS No.: 103657-51-8

Cat. No.: B1141482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

I. Introduction
Disperse Red 191, an anthraquinone-based dye, is primarily utilized in the textile industry for

dyeing polyester and other synthetic fibers.[1][2] Its chemical structure, characterized by the

anthraquinone core, imparts good light fastness and stability. While extensively documented for

textile applications, its use in non-textile fields is an emerging area of research. Anthraquinone

dyes, in general, are recognized for their diverse functionalities, including roles as fluorescent

probes, components in advanced materials, and even as therapeutic agents.[3][4] This

document outlines potential non-textile applications of Disperse Red 191, providing detailed

hypothetical protocols to guide further research and development.
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Property Value Reference

CAS Number 103657-51-8

Molecular Formula C22H17NO5

Molecular Weight 375.37 g/mol

Appearance Red powder [2]

II. Potential Non-Textile Applications
The following sections detail potential applications of Disperse Red 191 beyond its traditional

use in textiles. The provided protocols are foundational and may require optimization based on

experimental outcomes.

Fluorescent Staining for Biological Imaging
Anthraquinone derivatives have been successfully employed as fluorescent dyes for live and

fixed cell imaging.[3][5] For instance, DRAQ5 and CyTRAK Orange are commercially available

anthraquinone-based stains for nuclear and cytoplasmic visualization, respectively.[5] The

structural similarity of Disperse Red 191 to these compounds suggests its potential as a novel

fluorescent stain.

Hypothetical Photophysical Properties

Parameter Estimated Value Notes

Excitation Maximum (λex) 540 - 580 nm
Based on the red color of the

dye.

Emission Maximum (λem) 590 - 650 nm
Expected Stokes shift for

anthraquinone dyes.

Stokes Shift 50 - 70 nm

A larger Stokes shift is

beneficial for reducing

background noise.[5]

Quantum Yield (Φ) Low to Moderate
Disperse dyes are not always

highly fluorescent.
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Experimental Protocol: Fluorescent Staining of Mammalian Cells

Reagent Preparation:

Prepare a 10 mM stock solution of Disperse Red 191 in dimethyl sulfoxide (DMSO).

Prepare a working solution by diluting the stock solution in a suitable buffer (e.g.,

Phosphate Buffered Saline, PBS) to a final concentration range of 1-10 µM.

Cell Culture and Preparation:

Culture mammalian cells (e.g., HeLa, HEK293) on glass coverslips in a 24-well plate until

they reach 70-80% confluency.

For live-cell imaging, proceed directly to the staining step.

For fixed-cell imaging, wash the cells with PBS, fix with 4% paraformaldehyde in PBS for

15 minutes at room temperature, and then wash again with PBS.

Staining:

Remove the culture medium (for live cells) or PBS (for fixed cells).

Add the Disperse Red 191 working solution to the cells and incubate for 15-30 minutes at

37°C in the dark.

(Optional) Co-stain with a nuclear counterstain (e.g., DAPI) if subcellular localization is to

be determined.

Imaging:

Wash the cells three times with PBS to remove unbound dye.

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Visualize the stained cells using a fluorescence microscope with appropriate filter sets for

the estimated excitation and emission wavelengths.
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Experimental Workflow for Fluorescent Staining
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Wash cells (3x with PBS) Mount coverslips Fluorescence Microscopy
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Caption: Workflow for fluorescent staining of mammalian cells.

Colorant for Polymers and Plastics
Disperse dyes are used for coloring plastics due to their solubility in organic polymers.[6]

Disperse Red 1, a related dye, has been incorporated into electro-optic polymer films.

Disperse Red 191 could potentially be used as a colorant in various polymer matrices.

Experimental Protocol: Incorporation of Disperse Red 191 into a Polymer Film

Material Preparation:

Select a polymer matrix (e.g., Polymethyl methacrylate - PMMA, Polystyrene - PS).
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Choose a suitable solvent that dissolves both the polymer and Disperse Red 191 (e.g.,

Toluene, Dichloromethane).

Solution Preparation:

Dissolve the polymer in the chosen solvent to create a solution of a specific concentration

(e.g., 10% w/v).

Separately, dissolve Disperse Red 191 in the same solvent to create a concentrated stock

solution.

Add the Disperse Red 191 stock solution to the polymer solution to achieve the desired

final dye concentration (e.g., 0.1-1% w/w relative to the polymer). Stir until homogeneous.

Film Casting:

Pour the polymer-dye solution onto a clean, flat glass substrate.

Allow the solvent to evaporate slowly in a controlled environment (e.g., a fume hood with a

loose cover) to form a thin film.

Characterization:

Once the film is completely dry, peel it from the glass substrate.

Characterize the optical properties of the film using UV-Vis spectroscopy to determine the

absorption spectrum of the dye within the polymer matrix.

Evaluate the color stability and light fastness of the film by exposing it to a controlled light

source over time.

Workflow for Polymer Film Preparation
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Dissolve Polymer in Solvent

Mix Polymer and Dye Solutions

Dissolve Disperse Red 191 in Solvent

Cast Solution onto Glass Substrate

Solvent Evaporation to Form Film

Characterize Film Properties

Click to download full resolution via product page

Caption: Process for creating a dye-doped polymer film.

Investigation of Non-Linear Optical (NLO) Properties
Azo dyes, which share some structural similarities with certain disperse dyes, are known for

their non-linear optical properties. Disperse Red 19, a related compound, has been studied for

its NLO characteristics.[7] The extended π-conjugation system in the anthraquinone core of

Disperse Red 191 suggests it may also exhibit NLO behavior, making it a candidate for

applications in photonics and optical devices.

Conceptual Experimental Protocol: Z-Scan for NLO Characterization

Sample Preparation:

Prepare solutions of Disperse Red 191 in a suitable organic solvent (e.g., DMSO,

chloroform) at various concentrations.
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Place the solutions in a quartz cuvette with a known path length.

Z-Scan Setup:

Utilize a standard Z-scan experimental setup, which consists of a laser source (e.g., a Q-

switched Nd:YAG laser), a focusing lens, a sample holder mounted on a translation stage,

and a photodetector.

The setup should allow for both "open-aperture" and "closed-aperture" measurements.

Data Acquisition:

Translate the sample along the z-axis through the focal point of the laser beam.

For the open-aperture configuration, collect the total transmitted light to determine the

non-linear absorption coefficient (β).

For the closed-aperture configuration, place an aperture before the detector to measure

the changes in the beam's spatial profile, from which the non-linear refractive index (n₂)

can be determined.

Data Analysis:

Analyze the transmittance curves from the open and closed aperture scans to calculate

the third-order non-linear susceptibility (χ⁽³⁾).

Logical Diagram for NLO Property Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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